N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide

Specification

• Molecular Formula: C25H29N5O2
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxamide
• Standard InChI: InChI=1S/C25H29N5O2/c31-24(29-14-12-28(13-15-29)17-19-6-2-1-3-7-19)16-26-25(32)30-11-10-21-20-8-4-5-9-22(20)27-23(21)18-30/h1-9,27H,10-18H2,(H,26,32)
• Standard InChI Key: CLVGYEFGQKPNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C3=CC=CC=C3N2)C(=O)NCC(=O)N4CCN(CC4)CC5=CC=CC=C5

Introduction

Pharmacological and Biological Activities

Beta-carbolines are known for their interactions with the central nervous system. They can act as antagonists or inverse agonists at benzodiazepine receptors, influencing anxiety, sleep, and cognitive functions. The presence of a piperazine ring, which is common in many pharmaceuticals, suggests potential for neuroactive effects, possibly modulating serotonin or dopamine pathways.

Compound Type	Biological Activity
Beta-Carbolines	Interact with benzodiazepine receptors; can have anxiogenic or memory-enhancing effects.
Piperazine Derivatives	Often used in drugs targeting serotonin and dopamine receptors.

Research Findings and Potential Applications

While specific research findings on N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide are not available, related compounds have shown promise in various therapeutic areas:

• Neuroprotection and Neurodegenerative Diseases: Beta-carbolines have been explored for their neuroprotective effects, which could be beneficial in treating neurodegenerative diseases.

• Antidepressant and Anxiolytic Effects: Compounds with similar structures have demonstrated antidepressant-like effects and interactions with serotonin receptors.